Cas no 1358377-62-4 (5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1358377-62-4
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 5399442
• Update Time: 2025-10-21

5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)-5-(phenylmethyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C21H19N3O2/c1-2-26-18-10-8-17(9-11-18)19-14-20-21(25)23(12-13-24(20)22-19)15-16-6-4-3-5-7-16/h3-14H,2,15H2,1H3
• InChI Key： XUWZGAPMUXPXCM-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OCC)C=C3)=NN1C=CN(CC1=CC=CC=C1)C2=O

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.4±45.0 °C(Predicted)
• pka: -1.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Introduction to 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1358377-62-4) and Its Emerging Applications in Chemical Biology

5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, identified by the CAS number 1358377-62-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrazolo[1,5-a]pyrazine scaffold, a class of molecules known for their broad spectrum of biological activities. The presence of both benzyl and 4-ethoxyphenyl substituents in its structure contributes to its distinct chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular framework of 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one incorporates multiple aromatic rings and functional groups, which are strategically positioned to interact with biological targets. The benzyl group at the 5-position and the 4-ethoxyphenyl group at the 2-position are particularly noteworthy, as they introduce hydrophobicity and electronic modulation, respectively. These features are critical for modulating binding affinity and selectivity when interacting with proteins or enzymes. The pyrazolo[1,5-a]pyrazine core itself is a well-documented scaffold in medicinal chemistry, with several derivatives already exhibiting significant biological activity across various disease pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, pyrazolo[1,5-a]pyrazines have emerged as a particularly fruitful class of molecules due to their ability to engage with multiple biological targets. For instance, studies have demonstrated that derivatives of this scaffold can inhibit kinases, modulate receptor activity, and exhibit anti-inflammatory properties. The compound 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1358377-62-4) is no exception and has been explored for its potential in several key areas of medical research.

One of the most compelling aspects of this compound is its structural versatility. The combination of the benzyl and 4-ethoxyphenyl groups allows for fine-tuning of its pharmacokinetic properties. For example, the hydrophobic nature of these substituents can enhance membrane permeability, while the ethoxy group introduces a slight electron-donating effect that can influence binding interactions. This balance makes 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one an attractive candidate for further optimization as a lead compound in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding modes between 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1358377-62-4) and target proteins. These computational approaches have already been instrumental in guiding experimental efforts and have helped to prioritize compounds for further investigation. In particular, studies have focused on its potential interaction with enzymes involved in metabolic pathways and signal transduction cascades.

The pharmacological profile of this compound has been the subject of several preliminary studies. Initial experiments have suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The precise mechanism of action remains under investigation, but preliminary data indicate that it may interfere with key signaling pathways by competing with natural substrates or by altering enzyme conformation. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

Furthermore, the structural features of 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one make it an excellent candidate for derivatization studies. By modifying either the benzyl or 4-ethoxyphenyl groups—such as introducing additional functional moieties or altering electronic properties—researchers can explore new chemical spaces and potentially uncover more potent or selective analogs. This approach aligns well with modern drug discovery strategies that emphasize structure-based design and iterative optimization.

The synthesis of 5-benzyl-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1358377-62-4) presents an interesting challenge due to its complex heterocyclic core. However， recent methodological advances have made it more feasible to access such molecules through multi-step synthetic routes involving cyclization reactions and functional group transformations. These improvements have not only streamlined the production process but also opened up new possibilities for exploring related derivatives.

In conclusion, 5-benzyl -2-( 42 - ethoxy phenol ) - 42 H ,52 H - py razol o [ l ,52 -a ] py ra z ine -42 one ( C A S No .1358377 -62 -42 ) represents a promising entity in the realm of chemical biology with its unique structural attributes . Its potential applications in modulating key biological pathways , coupled with its synthetic accessibility , make it a valuable asset for ongoing research efforts . As our understanding of its pharmacological properties continues to evolve , this compound is poised to play an increasingly significant role in the development of novel therapeutic agents . Further exploration into its biological activities and structural optimization will undoubtedly yield exciting advancements in this field . p >